(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone is a methanone derivative featuring a pyrazolo[5,1-b][1,3]oxazine core linked to a piperazine moiety substituted with a cinnamyl group in the E-configuration. The pyrazolo-oxazin scaffold is notable for its bicyclic heteroaromatic structure, which contributes to enhanced metabolic stability and binding affinity in medicinal chemistry applications . The cinnamylpiperazinyl substituent may confer stereoselective interactions with biological targets, such as GPCRs or kinases, though specific pharmacological data for this compound remain undisclosed in publicly available literature.
Properties
IUPAC Name |
6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O2/c25-19(18-16-21-24-10-5-15-26-20(18)24)23-13-11-22(12-14-23)9-4-8-17-6-2-1-3-7-17/h1-4,6-8,16H,5,9-15H2/b8-4+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQRJWAZHKMCGF-XBXARRHUSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)CC=CC4=CC=CC=C4)OC1 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4)OC1 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone is a synthetic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound belongs to a class of piperazine derivatives and features a unique combination of a cinnamyl group and a pyrazolo[5,1-b][1,3]oxazine moiety. The structural formula can be represented as follows:
Table 1: Structural Characteristics
| Property | Value |
|---|---|
| Molecular Formula | C19H22N4O |
| Molecular Weight | 318.41 g/mol |
| Melting Point | Not available |
| Solubility | Soluble in DMSO and ethanol |
Antimicrobial Activity
Research has indicated that compounds with similar structural frameworks exhibit significant antimicrobial properties. In a study evaluating various piperazine derivatives, several exhibited potent activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.
Antitumor Activity
The compound's potential as an antitumor agent has been explored through various in vitro studies. For instance, derivatives containing the piperazine moiety have shown promising results against cancer cell lines, including breast and lung cancer. A notable study demonstrated that certain analogs induced apoptosis in cancer cells via the mitochondrial pathway.
Neuropharmacological Effects
Piperazine derivatives are known for their neuropharmacological effects. The compound may interact with serotonin receptors, suggesting potential applications in treating anxiety and depression. Preliminary studies have shown that related compounds can modulate neurotransmitter levels, thereby influencing mood and behavior.
The precise mechanisms underlying the biological activities of (E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone are still under investigation. However, it is hypothesized that its activity may involve:
- Inhibition of Enzyme Activity: Similar compounds have been shown to inhibit enzymes critical for microbial survival.
- Receptor Modulation: Interaction with neurotransmitter receptors could explain its neuroactive properties.
- Induction of Apoptosis: Evidence suggests that the compound may trigger programmed cell death in tumor cells.
Study 1: Antimicrobial Evaluation
A recent study evaluated the antimicrobial efficacy of various piperazine derivatives, including our compound of interest. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, showcasing its potential as an antibacterial agent.
Study 2: Antitumor Activity
In vitro assays conducted on human lung carcinoma cells revealed that the compound induced significant cytotoxicity at concentrations above 10 µM. Flow cytometry analysis indicated an increase in apoptotic cells when treated with this compound compared to untreated controls.
Table 2: Summary of Biological Activities
| Activity Type | Target Organism/Cell Line | IC50/EC50 Value |
|---|---|---|
| Antimicrobial | E. coli | 32 µg/mL |
| Antitumor | Human lung carcinoma | 10 µM |
| Neuropharmacological | Serotonin receptors | Not quantified |
Comparison with Similar Compounds
Role of Piperazine Derivatives
The target compound and the compounds share piperazine or piperidine moieties, which are frequently employed to enhance solubility and bioavailability. For instance:
- The cinnamyl group in the target compound may increase lipophilicity, favoring blood-brain barrier penetration, whereas the 3-methoxyphenyl group in ’s compound could enhance aromatic stacking interactions with kinase ATP-binding pockets .
- In ’s compound (w3), the methylpiperazinyl group balances polarity and basicity, a common strategy in kinase inhibitor design .
Core Scaffold Variations
- Pyrazolo-oxazin vs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
